2-(2-Chlorophenyl)-1-phenyl-1H-benzo[d]imidazole

• IUPAC Name: 2-(2-chlorophenyl)-1-phenylbenzimidazole
• InChI: InChI=1S/C19H13ClN2/c20-16-11-5-4-10-15(16)19-21-17-12-6-7-13-18(17)22(19)14-8-2-1-3-9-14/h1-13H
• InChI Key: WKYCCVCIEXDYLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=CC=CC=C3N=C2C4=CC=CC=C4Cl
• Molecular Formula: C19H13ClN2
• DSSTOX Substance ID: DTXSID90481223
• Molecular Weight: 304.8 g/mol
• CAS RN: 57492-47-4

Description

“2-(2-Chlorophenyl)-1-phenyl-1H-benzo[d]imidazole” is a compound that belongs to the class of imidazoles. Imidazoles are a class of organic compounds that contain a five-membered ring with two non-adjacent nitrogen atoms.

Synthesis Analysis

The synthesis of imidazole derivatives often involves multicomponent reactions. For instance, a practical method for the synthesis of trisubstituted imidazoles involves a copper-catalyzed multicomponent reaction. Another method involves the use of 1,2-diketones and urotropine in the presence of ammonium acetate. The specific synthesis process for “2-(2-Chlorophenyl)-1-phenyl-1H-benzo[d]imidazole” would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of “2-(2-Chlorophenyl)-1-phenyl-1H-benzo[d]imidazole” would be characterized by the presence of an imidazole ring, a phenyl ring, and a chlorophenyl ring. The exact arrangement of these rings and the presence of any additional functional groups would depend on the specific synthesis process used.

Chemical Reactions Analysis

Imidazole derivatives, including “2-(2-Chlorophenyl)-1-phenyl-1H-benzo[d]imidazole”, can undergo a variety of chemical reactions. These reactions often involve the functionalization of the imidazole ring, which can be achieved through various strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The specific physical and chemical properties of “2-(2-Chlorophenyl)-1-phenyl-1H-benzo[d]imidazole” would depend on its molecular structure and the presence of any additional functional groups.

Scientific Research Applications

Anti-Cancer Activity

. They can inhibit certain enzymes and proteins that are involved in the proliferation of cancer cells. .

Anti-Microbial Activity

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Anti-Inflammatory Activity

. .

Anti-Histaminic Activity

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Anti-Ulcer Activity

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Anti-Helmintic Activity

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Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, have been predicted to have anti-breast cancer properties . They are also known to modulate various targets, including microtubules, tyrosine and serine-threonine kinases, histone deacetylases, p53-Murine Double Minute 2 (MDM2) protein, poly (ADP-ribose) polymerase (PARP), G-quadraplexes, and other targets .

Mode of Action

For instance, they can inhibit the function of certain enzymes or proteins, thereby affecting the normal functioning of cells . The unique properties of imidazole structures, including high polarity and the ability to participate in hydrogen bonding and coordination chemistry, allow them to interact with a wide range of biomolecules .

Biochemical Pathways

For instance, they can interfere with the biosynthesis of ergosterol, a key component of fungal cell membranes . They can also modulate the activity of various enzymes and proteins involved in cellular processes .

Pharmacokinetics

Imidazole derivatives are known to have good pharmacokinetic properties due to their ionizable nature .

Result of Action

Imidazole derivatives are known to have a broad spectrum of biological activities, including anti-cancer, anti-microbial, and anti-inflammatory effects .

Action Environment

Imidazole derivatives are known to be effective corrosion inhibitors in certain environments, suggesting that they may be stable and effective under a variety of conditions .

Safety and Hazards

Imidazole and its derivatives can pose various safety hazards. For instance, they may form combustible dust concentrations in air, be harmful if swallowed, cause severe skin burns and eye damage, and may damage the unborn child. The specific safety hazards associated with “2-(2-Chlorophenyl)-1-phenyl-1H-benzo[d]imidazole” would depend on its specific physical and chemical properties.

Future Directions

There is considerable interest in developing imidazole derivatives as potential anticancer agents. The unique properties of imidazole, including its ability to participate in hydrogen bonding and coordination chemistry, make it a promising scaffold for the development of new drugs. Future research will likely focus on exploring the therapeutic potential of imidazole derivatives, including “2-(2-Chlorophenyl)-1-phenyl-1H-benzo[d]imidazole”, and optimizing their pharmacokinetic properties.